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Compound of Interest

Compound Name: Eserethol

Cat. No.: B1353508

Disclaimer: The initial request for an in-depth technical guide on the pharmacokinetics and
pharmacodynamics of "Eserethol” appears to be based on a misunderstanding of the
substance's role. Extensive research indicates that Eserethol, also known as Eserethole, is
not a therapeutic drug but rather a chemical intermediate. As such, it is not administered to
humans or animals for therapeutic purposes, and consequently, there is no pharmacological
data available regarding its absorption, distribution, metabolism, excretion, or its mechanism of
action on biological systems.

This guide provides a summary of the available scientific information on Eserethole, focusing
on its chemical properties and its significance as a precursor in the synthesis of
pharmacologically active compounds.

Chemical and Physical Properties

Eserethole is a nitrogen-containing organic compound with a unique bicyclic structure,
combining indole and pyrrole ring systems.[1] It is a crucial building block in the chemical
synthesis of various alkaloids.[1][2] The table below summarizes its key chemical and physical
properties.
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Property Value Source

(3aR,8bS)-7-ethoxy-3,4,8b-
IUPAC Name trimethyl-2,3a-dihydro-1H- [2][3]
pyrrolo[2,3-b]indole

Other Names Eserethol, (-)-Eserethole [1]
CAS Number 469-23-8 [11[2]
Molecular Formula C1s5H22N20 [11121[3]
Molecular Weight 246.35 g/mol [2][3]
Appearance Red to Dark Red Semi-Solid [2]
Storage Temperature 253 K (-20°C) [2]

Sparingly soluble in
Solubility chloroform, slightly soluble in [2]

ethanol

Role in Synthesis

The primary significance of Eserethole lies in its role as an intermediate in the total synthesis
of physostigmine, a naturally occurring alkaloid.[1] Physostigmine is an acetylcholinesterase
inhibitor used in the treatment of conditions such as glaucoma and delayed gastric emptying.[1]
[2] Eserethole is also a precursor in the synthesis of other alkaloids with similar
acetylcholinesterase-inhibiting properties, including (-)-physovenine and (-)-geneserine.[1][2]

The synthesis of d,|I-eserethole was a notable achievement in organic chemistry, with two
research groups independently reporting its synthesis in the 1930s.[1]

Logical Relationship of Eserethole in Synthesis

The following diagram illustrates the role of Eserethole as a key intermediate in the synthesis
of more complex, pharmacologically active alkaloids.
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Caption: Synthetic pathway from precursors to active alkaloids via Eserethole.

Conclusion

In summary, Eserethol (Eserethole) is a historically significant and synthetically important
molecule, but it is not a pharmaceutical agent. Therefore, the concepts of pharmacokinetics
and pharmacodynamics do not apply to it. The scientific literature focuses on its chemical
synthesis and its utility as a building block for producing medically relevant compounds. For
researchers and drug development professionals, the value of Eserethole lies in its application
within medicinal chemistry and organic synthesis rather than in clinical pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Eserethol: A Technical Overview of a Synthetic
Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353508#pharmacokinetics-and-pharmacodynamics-
of-eserethol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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